![molecular formula C20H26N2O4S B2836375 1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,3-dimethylphenyl)piperazine CAS No. 438228-66-1](/img/structure/B2836375.png)
1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,3-dimethylphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,3-dimethylphenyl)piperazine” is a chemical substance with the molecular formula C20H26N2O4S . It is available for research purposes.
Molecular Structure Analysis
The molecular structure of this compound consists of 20 carbon atoms, 26 hydrogen atoms, 2 nitrogen atoms, 4 oxygen atoms, and 1 sulfur atom . The average mass is 390.496 Da and the monoisotopic mass is 390.161316 Da .Scientific Research Applications
Metabolism and Disposition in Humans
Research on similar compounds, such as Venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor, sheds light on the metabolism and disposition of chemically complex molecules in humans. Venetoclax undergoes hepatic metabolism with minimal urinary excretion, suggesting that compounds with similar structural characteristics may exhibit comparable pharmacokinetic profiles, which is crucial for developing therapeutic agents (Liu et al., 2017).
Diagnostic and Therapeutic Applications
Compounds structurally related to "1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,3-dimethylphenyl)piperazine" have been explored for their diagnostic and therapeutic potential. For example, [18F]DASA-23, a novel radiopharmaceutical targeting pyruvate kinase M2 (PKM2) with PET imaging, offers a promising approach for non-invasive cancer diagnosis, indicating the potential of structurally related compounds in oncology and diagnostic imaging (Patel et al., 2019).
Pharmacological Efficacy and Safety
The safety and efficacy of novel compounds are of paramount importance in drug development. Studies on similar molecules, such as MCC-135 used in myocardial infarction treatment, provide frameworks for evaluating new drugs' therapeutic potential and safety profiles. Although MCC-135 did not show significant benefits in one study, the methodology and safety assessments provide valuable insights for future research on related compounds (Jang et al., 2008).
Drug-Induced Complications
Understanding the adverse effects of chemically related drugs, such as Sulphasalazine, which can cause severe acute kidney injury due to crystalluria, is crucial. These findings highlight the importance of considering potential side effects and the need for careful monitoring during the clinical application of new compounds (Durando et al., 2017).
properties
IUPAC Name |
1-(2,5-dimethoxyphenyl)sulfonyl-4-(2,3-dimethylphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O4S/c1-15-6-5-7-18(16(15)2)21-10-12-22(13-11-21)27(23,24)20-14-17(25-3)8-9-19(20)26-4/h5-9,14H,10-13H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIWUXDOCLXAQAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)OC)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-Dimethoxybenzenesulfonyl)-4-(2,3-dimethylphenyl)piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.